2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(2,4-dihydroxybenzoyl)amino]-3-[(4-methylphenyl)methyl]thiourea
• InChI: InChI=1S/C16H17N3O3S/c1-10-2-4-11(5-3-10)9-17-16(23)19-18-15(22)13-7-6-12(20)8-14(13)21/h2-8,20-21H,9H2,1H3,(H,18,22)(H2,17,19,23)
• InChI Key: LJGXXAVEOSERPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=S)NNC(=O)C2=C(C=C(C=C2)O)O
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide, also known as MBTH, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a hydrazinecarbothioamide derivative that has been synthesized for various applications in biochemical and physiological studies.

Mechanism of Action

2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide is a thiol-reactive compound that can form covalent bonds with thiol groups in biological molecules. The mechanism of action involves the formation of a thioamide linkage between the thiol group and the carbonyl group of 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide. This covalent bond formation results in the modification of the biological molecule, which can be detected by various analytical methods.
Biochemical and Physiological Effects
2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by inhibiting the activity of the anti-apoptotic protein Bcl-2. 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide in lab experiments include its high reactivity with thiol groups, its ability to form stable covalent bonds with biological molecules, and its compatibility with various analytical methods. However, the limitations of using 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide in scientific research. One potential application is the development of 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide-based probes for the detection of thiol-containing biomolecules in living cells. Another potential application is the use of 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide as a tool for the identification and characterization of thiol-containing proteins in complex mixtures. Additionally, the development of 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide-based inhibitors for specific enzymes involved in disease pathways could lead to the development of new therapeutics.
In conclusion, 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide is a versatile chemical compound that has been widely used in scientific research for various applications. Its unique properties make it a valuable tool for the detection and modification of biological molecules. However, careful consideration should be given to its potential toxicity and the need for safe handling and disposal. Future research on 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide could lead to the development of new tools for the detection and treatment of various diseases.

Synthesis Methods

The synthesis of 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide involves the reaction of 2,4-dihydroxybenzoic acid with thiosemicarbazide in the presence of acetic anhydride and concentrated sulfuric acid. The resulting product is then reacted with 4-methylbenzyl chloride to obtain 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide. The synthesis method is relatively simple and has been optimized for high yield and purity.

Scientific Research Applications

2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide has been extensively used in scientific research due to its ability to react with various biological molecules such as proteins, DNA, and RNA. It has been used as a reagent for the detection of proteins and nucleic acids in biochemical assays. 2-(2,4-dihydroxybenzoyl)-N-(4-methylbenzyl)hydrazinecarbothioamide has also been used as a ligand for the purification and isolation of proteins from complex mixtures.